![molecular formula C13H9ClN4S B2560366 4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol](/img/structure/B2560366.png)
4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
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Description
4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (4-CPPT) is an organic compound that has been used in various scientific research applications. It is a thiol derivative of the triazole class of compounds, which are known to have a wide range of biochemical and physiological effects. As a result, 4-CPPT has become an important tool for researchers in various fields, including biochemistry and pharmacology.
Scientific Research Applications
Reactivity and Derivative Synthesis
- Compounds with open thiogroups, including derivatives of 1,2,4-triazoles, exhibit significant antioxidant and antiradical activities. Such compounds are compared to biogenic amino acids like cysteine due to their free SH-group, indicating their potential in biochemical processes and patient treatments who received high doses of radiation (Kaplaushenko, 2019).
Biological Activities
- The exploration of 1,2,4-triazole derivatives has identified various biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These findings underscore the potential of 1,2,4-triazole derivatives in developing new pharmacological agents (Ohloblina, 2022).
Pharmacological Applications
- Novel triazole derivatives, including 4H-1,2,4-triazoles, are recognized for their extensive range of biological activities, which has sparked considerable interest in their development as new drugs. These compounds have been evaluated for their potential against various diseases, emphasizing their importance in drug discovery and therapeutic applications (Ferreira et al., 2013).
Physico-Chemical Properties
- Studies on the physico-chemical properties of 3-thio and 3-thio-4-amino derivatives of 1,2,4-triazole reveal the prospects of these compounds in various fields, including pharmaceutical, medical, veterinary, engineering, metallurgical, and agricultural areas. These derivatives are utilized in optical materials, photosensitizers, coloring agents, antioxidants, and as additives for fuels and oils, demonstrating their versatility and wide range of applications (Parchenko, 2019).
properties
IUPAC Name |
4-(4-chlorophenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4S/c14-10-3-5-11(6-4-10)18-12(16-17-13(18)19)9-2-1-7-15-8-9/h1-8H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVFZQPARKNGFKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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